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Compound of Interest

Compound Name: Cromoglicic acid-d5

Cat. No.: B12389381

Get Quote

Executive Summary
Cromoglicic acid-d5 is the stable isotope-labeled analog of Cromoglicic acid (Cromolyn),

primarily utilized as an Internal Standard (IS) in quantitative LC-MS/MS bioanalysis.[1]

The Critical Distinction: Researchers often encounter solubility failures by confusing

Cromoglicic Acid (Free Acid) with Cromolyn Sodium (Disodium Salt).[1] While the

pharmaceutical drug (Cromolyn Sodium) is highly water-soluble, the Free Acid form—often

supplied as the deuterated standard—is practically insoluble in water but soluble in specific

organic solvents like DMSO and DMF.

This guide defines the solubility landscape for Cromoglicic acid-d5, providing a validated

protocol for stock solution preparation that ensures analytical precision and isotopic stability.

Part 1: Physicochemical Profile & The "Salt vs.
Acid" Trap
Before uncapping the vial, you must verify the chemical form. The deuterated standard is

commercially available in two distinct forms with opposing solubility behaviors.
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Chemical Identity[1][2][3]
Compound: Cromoglicic Acid-d5 (Free Acid)[1]

CAS (Unlabeled Parent): 16110-51-3[1][2][3]

Structure: Bis-chromone dicarboxylic acid.[1][3][4]

pKa: ~2.0 (Strongly acidic carboxylic protons).[1]

LogP: ~1.92 (Acid form); -4.8 (Ionized salt form).[1]

The Solubility Inversion Rule
The deuteration (d5) does not significantly alter solubility compared to the unlabeled parent.

However, the salt/acid form dictates the solvent choice.

Feature
Cromoglicic Acid-d5 (Free

Acid)
Cromolyn Sodium-d5
(Disodium Salt)

Primary State Solid, Off-white powder Solid, White crystalline powder

Water Solubility Insoluble (< 0.2 mg/mL) Freely Soluble (~100 mg/mL)

DMSO Solubility Soluble (> 10 mg/mL) Soluble (often with heating)

Methanol Solubility Soluble
Slightly Soluble / Sparingly

Soluble

Ethanol Solubility Sparingly Soluble Insoluble

Primary Use Analytical Standard (Stock) Pharmaceutical / Formulation
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Critical Warning: Attempting to dissolve Cromoglicic Acid-d5 (Free Acid) directly in water or

low-pH aqueous buffers will result in a suspension, leading to erratic MS signals and failed

calibration curves.[1]

Part 2: Solubility Landscape & Solvent Selection[1]
Organic Solvents vs. Water
For the Free Acid-d5, organic solvents are required for the primary stock solution.

Dimethyl Sulfoxide (DMSO): The Gold Standard for stock preparation.[1] It effectively

disrupts the intermolecular hydrogen bonding of the bis-chromone structure. It is non-volatile,

preventing concentration shifts during storage.[1]

Methanol (MeOH): A viable secondary solvent.[1] Useful for intermediate dilutions but less

robust than DMSO for high-concentration stocks due to volatility.[1]

Water: The Free Acid is hydrophobic in its protonated state. At neutral pH, it may partially

ionize, but solubility remains poor.[1] It precipitates immediately in acidic mobile phases

(common in LC-MS).[1]

Solubility Data Summary
Estimated values based on thermodynamic properties of the parent compound.
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Solvent
Solubility Rating (Free
Acid-d5)

Recommended Use

DMSO High (> 20 mg/mL)
Primary Stock Solution (1-10

mg/mL)

DMF High (> 20 mg/mL) Alternative Stock Solvent

Methanol Moderate (~1-5 mg/mL) Working Solutions / Diluent

Acetonitrile Low / Moderate
Not recommended for Primary

Stock

Water (pH 7) Very Low (< 0.1 mg/mL) Do Not Use for Stock

Water (pH < 2) Insoluble Mobile Phase Component only

Part 3: Strategic Protocol – Internal Standard
Preparation[1]
This protocol is designed for Cromoglicic Acid-d5 (Free Acid).[1] It prioritizes stability and

concentration accuracy.

Workflow Diagram

Solid Cromoglicic Acid-d5
(Free Acid)

Weigh ~1 mg
(Accurate to 0.01 mg)

Add DMSO
(Target: 1.0 mg/mL)

Vortex & Sonicate
(5 mins, <30°C)

Visual Check:
Clear Solution?

No (Add more DMSO) Primary Stock
(Store at -20°C)

Yes Working Solution
(MeOH/Water 50:50)

Daily Dilution

Click to download full resolution via product page

Figure 1: Validated workflow for preparing Cromoglicic Acid-d5 stock solutions from the free

acid solid.

Detailed Methodology
Step 1: Primary Stock Preparation (1.0 mg/mL)[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12389381/docs?utm_src=pdf-body#technical-guide-solubility-handling-of-cromoglicic-acid-d5-1
https://en.wikipedia.org/wiki/Cromoglicic_acid
https://www.benchchem.com/product/b12389381/docs?utm_src=pdf-body-img#technical-guide-solubility-handling-of-cromoglicic-acid-d5-1
https://www.benchchem.com/product/b12389381/docs?utm_src=pdf-body#technical-guide-solubility-handling-of-cromoglicic-acid-d5-1
https://en.wikipedia.org/wiki/Cromoglicic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container: Use an amber glass vial (silanized preferred) to minimize surface adsorption,

though Cromoglicic acid is relatively polar.[1]

Weighing: Accurately weigh 1.0 mg of Cromoglicic Acid-d5.

Note: Due to the high cost of d5-isotopes, if the vendor supplies exactly 1 mg, rinse the

vendor vial directly with solvent rather than transferring the solid.

Solubilization: Add 1.0 mL of anhydrous DMSO.

Why DMSO? It ensures complete dissolution of the free acid and prevents precipitation if

the stock absorbs moisture from the air.

Agitation: Vortex for 1 minute. If particles persist, sonicate for 5 minutes. Monitor temperature

(keep < 30°C) to prevent degradation, although the compound is thermally stable.[1]

Storage: Aliquot into small volumes (e.g., 100 µL) and store at -20°C or -80°C.

Stability:[1][5][4][6][7] Stable for >6 months in DMSO at -20°C.

Step 2: Working Standard Preparation (e.g., 1 µg/mL)[1]
Diluent: Use 50:50 Methanol:Water or 50:50 Acetonitrile:Water.[1]

Caution: Do not dilute the DMSO stock directly into 100% aqueous buffer, as the "shock"

change in polarity may cause micro-precipitation of the free acid.

Procedure:

Thaw one DMSO stock aliquot.[1]

Perform serial dilutions (e.g., 10 µL Stock + 990 µL Diluent).

Vortex thoroughly.[1]

Part 4: Analytical Implications (LC-MS/MS)
Mobile Phase Compatibility
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Cromoglicic acid is a dicarboxylic acid.[4] Its retention and ionization are highly pH-dependent.

[1]

Acidic Mobile Phase (Formic Acid/Acetic Acid):

Keeps the molecule in the protonated (Free Acid) state.[1]

Result: Better retention on C18 columns.

Risk: Low solubility.[1][4] Ensure the column temperature is controlled (e.g., 40°C) and the

injection volume is low to prevent on-column precipitation.

Basic Mobile Phase (Ammonium Acetate/Ammonia):

Converts the molecule to the ionized (Salt) state.[1]

Result: Poor retention on C18 (elutes in void volume) but higher solubility.

Recommendation: Use a specialized column (e.g., C18-Polar Embedded or HILIC) if

working at high pH.[1]

Mass Spectrometry Tuning
Ionization: Negative Electrospray Ionization (ESI-).[1]

Precursor Ion: [M-H]⁻ (Deprotonated molecule).[1]

Deuterium Effect: The d5-isotope will elute at virtually the same retention time as the analyte

(Cromolyn) but may show a slight "deuterium isotope effect" (slightly earlier elution).[1]

Ensure the integration window covers both.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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